Cas no 68246-04-8 (1H-Benzimidazole-4,6-diol(9CI))

1H-Benzimidazole-4,6-diol(9CI) structure
68246-04-8 structure
Product name:1H-Benzimidazole-4,6-diol(9CI)
CAS No:68246-04-8
MF:C7H6N2O2
MW:150.13474
CID:853452
PubChem ID:45078289

1H-Benzimidazole-4,6-diol(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,6-diol(9CI)
    • 1H-benzimidazole-4,6-diol
    • DTXSID10663488
    • 68246-04-8
    • Inchi: InChI=1S/C7H6N2O2/c10-4-1-5-7(6(11)2-4)9-3-8-5/h1-3,10-11H,(H,8,9)
    • InChI Key: GHDGGQKBKJQMEY-UHFFFAOYSA-N
    • SMILES: C1=C(C=C(C2=C1NC=N2)O)O

Computed Properties

  • Exact Mass: 150.043
  • Monoisotopic Mass: 150.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2
  • XLogP3: 0.8

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